Cas no 1807031-72-6 (Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807031-72-6
• MF: C₁₂H₈F₅NO₂S
• MW: 325.254439353943
• CID: 4956536
• Update Time: 2025-05-19

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F5NO2S/c1-2-20-11(19)8-6(5-18)3-4-7(9(8)10(13)14)21-12(15,16)17/h3-4,10H,2H2,1H3
• InChI Key： XWPZEKKSTSHEPE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807031-72-6): A Comprehensive Overview

Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807031-72-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a cyano group, difluoromethyl group, and trifluoromethylthio group imparts distinct chemical properties, making it a versatile building block for further derivatization and functionalization.

The< strong>Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate molecule belongs to the benzoate class of compounds, which are widely recognized for their pharmacological properties. The benzoate moiety is known to contribute to the lipophilicity and metabolic stability of drug candidates, making it an attractive scaffold for medicinal chemists. In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved binding affinity to biological targets. The incorporation of fluorine atoms in this compound not only enhances its metabolic stability but also modulates its electronic properties, which can be crucial for optimizing drug-like characteristics.

One of the most compelling aspects of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate is its potential application in the synthesis of novel therapeutic agents. The cyano group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular structure is essential for achieving desired pharmacological effects. Moreover, the trifluoromethylthio group introduces both electronic and steric effects that can influence the compound's interactions with biological targets, making it a promising candidate for developing drugs with improved efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated benzoates in the development of antiviral and anticancer agents. For instance, derivatives of benzoic acid with fluorine substituents have been shown to exhibit potent activity against various viral strains, including influenza and HIV. The< strong>Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate compound, with its unique structural features, could potentially serve as a precursor for designing new antiviral drugs that leverage these beneficial properties. Additionally, its potential role in developing kinase inhibitors has also been explored, given the growing evidence suggesting that fluorinated aromatic compounds can enhance binding affinity to protein targets.

The synthesis of Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the benzoate core, followed by selective introduction of the cyano, difluoromethyl, and trifluoromethylthio groups. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve these modifications efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and confirming its purity.

In terms of applications beyond pharmaceuticals, Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate has shown promise in agrochemical research. Fluorinated aromatic compounds are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The unique combination of functional groups in this compound could potentially lead to the development of novel agrochemicals that offer improved efficacy against pests while maintaining environmental safety. Further research is needed to explore these applications fully, but preliminary studies suggest that derivatives of this compound may have significant benefits in sustainable agriculture.

The< strong>Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate molecule also finds utility in materials science due to its ability to form stable complexes with other molecules. These complexes can be used in various applications, including catalysis and optoelectronics. The presence of electron-withdrawing groups like the cyano and trifluoromethylthio moieties enhances the compound's ability to participate in coordination chemistry, making it a suitable candidate for designing novel catalysts with enhanced activity and selectivity. Additionally, its fluorescence properties have been explored for potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807031-72-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated aromatic compounds, Ethyl 6-cyano-2-difluoromethyl-3-(trifluoromethylthio)benzoate is poised to play a crucial role in advancing these fields.